1-Benzyl-2-(propan-2-ylsulfanyl)-5,6-dihydro-1h-imidazo[4,5-d]pyridazine-4,7-dione

• CAS No.: 3602-13-9
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 3-benzyl-2-propan-2-ylsulfanyl-5,6-dihydroimidazo[4,5-d]pyridazine-4,7-dione
• InChI: InChI=1S/C15H16N4O2S/c1-9(2)22-15-16-11-12(14(21)18-17-13(11)20)19(15)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: HRMQAFQSHFMXIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(N1CC3=CC=CC=C3)C(=O)NNC2=O

Description

This compound belongs to the imidazo[4,5-d]pyridazine-dione family, characterized by a bicyclic heteroaromatic core fused with a dione moiety. The 1-benzyl group at position 1 and the isopropylsulfanyl (propan-2-ylsulfanyl) substituent at position 2 are critical for its biological interactions. Such derivatives are often explored for antiviral and enzyme-inhibitory properties due to their structural resemblance to purine nucleotides .

Comparison with Similar Compounds

Antiviral Activity

• Target Compound : Demonstrated inhibition of viral helicases in West Nile Virus (WNV) and Hepatitis C Virus (HCV), likely due to the isopropylthio group’s balance of hydrophobicity and steric effects .
• Triazolo[4,5-d]pyridazine-dione Analogues : Phosphonate derivatives with triazole linkers showed broader antiviral activity (e.g., against herpes simplex virus, HIV-1) but lower specificity for HCV compared to imidazo derivatives .
• 2-Butyl Analogue : Inhibited tRNA-guanine transglycosylase (TGT) in Shigella flexneri at submicromolar concentrations, disrupting bacterial pathogenicity .

Cytostatic/Cytotoxic Effects

• Phosphonate Analogues : Exhibited cytotoxic effects in cell-based assays (e.g., HEL, CEM cells) at IC₅₀ values ranging from 10–50 μM, linked to their ability to mimic nucleotide structures .
• 1-Benzyl-2-(pentylsulfanyl) Analogue : Lower cytotoxicity (IC₅₀ > 100 μM) but reduced antiviral potency, suggesting a trade-off between safety and efficacy .

Key Research Findings

• Substituent Impact : The isopropylsulfanyl group in the target compound optimizes helicase inhibition, while bulkier groups (e.g., pentylsulfanyl) reduce potency .
• Core Modification : Replacing the imidazole ring with triazole (e.g., triazolo[4,5-d]pyridazine-diones) shifts activity toward DNA viruses (e.g., herpes) but diminishes RNA virus inhibition .
• Enzyme Targeting : The 2-butyl derivative’s submicromolar TGT inhibition highlights the scaffold’s versatility in targeting bacterial enzymes .

Q & A

Q. Table 1. DoE Parameters for Synthesis Optimization

Factor	Levels (-1, 0, +1)	Response (Yield %)
Temperature (°C)	0, 10, 20	62, 74, 68
Solvent Polarity	Dichloromethane, THF, DMF	74, 58, 51
Catalyst (mol%)	0, 5, 10	55, 73, 70

Q. Table 2. Computational vs. Experimental NMR Shifts (δ, ppm)

Position	Calculated (DFT)	Experimental	Deviation
C-4	172.5	173.2	+0.7
C-7	170.8	169.9	-0.9